Cas no 1060801-72-0 ((5-methoxypyridin-2-yl)methyl(methyl)amine)

(5-Methoxypyridin-2-yl)methyl(methyl)amine is a versatile intermediate in organic synthesis, featuring a pyridine core substituted with a methoxy group at the 5-position and a methyl(methyl)amine moiety at the 2-position. This structure imparts reactivity suitable for further functionalization, making it valuable in pharmaceutical and agrochemical applications. The methoxy group enhances electron density, influencing regioselectivity in subsequent reactions, while the methylamine side chain offers a handle for derivatization. Its stability under standard conditions and compatibility with common reagents make it a practical choice for constructing complex heterocyclic frameworks. The compound’s well-defined synthetic pathway ensures consistent purity, supporting its use in precision chemical development.
(5-methoxypyridin-2-yl)methyl(methyl)amine structure
1060801-72-0 structure
Product Name:(5-methoxypyridin-2-yl)methyl(methyl)amine
CAS No:1060801-72-0
MF:C8H12N2O
MW:152.193681716919
CID:2623905
PubChem ID:72212080
Update Time:2025-10-31

(5-methoxypyridin-2-yl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

    • (5-methoxypyridin-2-yl)methyl(methyl)amine
    • 1060801-72-0
    • AKOS017517153
    • AB67556
    • 1-(5-METHOXYPYRIDIN-2-YL)-N-METHYLMETHANAMINE
    • EN300-175141
    • [(5-methoxypyridin-2-yl)methyl](methyl)amine
    • Inchi: 1S/C8H12N2O/c1-9-5-7-3-4-8(11-2)6-10-7/h3-4,6,9H,5H2,1-2H3
    • InChI Key: OBZUNPXMJPOKEY-UHFFFAOYSA-N
    • SMILES: O(C)C1=CN=C(C=C1)CNC

Computed Properties

  • Exact Mass: 152.094963011Da
  • Monoisotopic Mass: 152.094963011Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 34.2Ų

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Additional information on (5-methoxypyridin-2-yl)methyl(methyl)amine

Introduction to (5-methoxypyridin-2-yl)methyl(methyl)amine and Its Significance in Modern Chemical Research

(5-methoxypyridin-2-yl)methyl(methyl)amine) is a compound with the CAS number 1060801-72-0, which has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, plays a pivotal role in the development of novel therapeutic agents and biochemical probes. Its molecular structure, featuring a pyridine ring substituted with a methoxy group at the 5-position and an amine group at the 2-position, combined with a methyl(methyl)amine moiety, makes it a versatile intermediate in synthetic chemistry.

The relevance of (5-methoxypyridin-2-yl)methyl(methyl)amine) in contemporary research is underscored by its applications in various domains, including drug discovery, agrochemicals, and material science. The compound's ability to serve as a building block for more complex molecules has made it a valuable asset in medicinal chemistry. Recent studies have highlighted its potential in the synthesis of small-molecule inhibitors targeting specific biological pathways, which are crucial for understanding and treating diseases such as cancer, inflammation, and neurodegenerative disorders.

In the realm of drug development, (5-methoxypyridin-2-yl)methyl(methyl)amine) has been explored as a precursor for molecules that interact with biological targets. For instance, its structural motif is found in several lead compounds that have shown promising activity in preclinical trials. The pyridine ring, a common pharmacophore in drug design, contributes to the compound's binding affinity and selectivity. Moreover, the methoxy group enhances solubility and metabolic stability, making it an attractive scaffold for further optimization.

The synthesis of (5-methoxypyridin-2-yl)methyl(methyl)amine) involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to achieve high yields and purity. These techniques not only facilitate the production of the compound but also enable modifications to its structure, allowing researchers to fine-tune its properties for specific applications.

Recent advancements in computational chemistry have further enhanced the understanding of (5-methoxypyridin-2-yl)methyl(methyl)amine)'s reactivity and interactions. Molecular modeling studies have provided insights into how this compound interacts with enzymes and receptors, which is essential for designing drugs with improved efficacy and reduced side effects. These computational approaches complement experimental work by predicting potential binding modes and optimizing drug-like properties.

The pharmaceutical industry has shown particular interest in (5-methoxypyridin-2-yl)methyl(methyl)amine) due to its potential as a pharmacological tool. Researchers are investigating its role in developing treatments for various conditions by exploring derivatives that exhibit enhanced biological activity. For example, modifications to the amine moiety have led to compounds with improved potency and selectivity against target proteins. Such discoveries highlight the importance of this compound in advancing therapeutic strategies.

Beyond pharmaceuticals, (5-methoxypyridin-2-yl)methyl(methyl)amine) finds applications in agrochemicals, where it is used to synthesize pesticides and herbicides. Its structural features contribute to the efficacy of these compounds by improving their binding to biological targets in pests. Additionally, material scientists are exploring its use in developing novel polymers and coatings with unique properties such as enhanced durability and chemical resistance.

The environmental impact of (5-methoxypyridin-2-yl)methyl(methyl)amine) is also a subject of interest. Efforts are underway to develop sustainable synthetic routes that minimize waste and reduce environmental footprint. Green chemistry principles are being applied to optimize processes for producing this compound while adhering to regulatory standards. Such initiatives ensure that research advances do not come at the cost of environmental sustainability.

In conclusion, (5-methoxypyridin-2-yl)methyl(methyl)amine) is a multifaceted compound with significant implications across multiple scientific disciplines. Its role in drug discovery, agrochemicals, and material science underscores its importance as a chemical entity. As research continues to uncover new applications and synthetic methods for this compound, its impact on science and industry is likely to grow even further.

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